Dimethyl 2-(4-bromo-2-nitrophenyl)-2-methylmalonate

• Molecular Formula: C12H12BrNO6
• Molecular Weight: 346.13 g/mol
• IUPAC Name: dimethyl 2-(4-bromo-2-nitrophenyl)-2-methylpropanedioate
• InChI: InChI=1S/C12H12BrNO6/c1-12(10(15)19-2,11(16)20-3)8-5-4-7(13)6-9(8)14(17)18/h4-6H,1-3H3
• InChI Key: LZJWMCZPYZAHBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Br)[N+](=O)[O-])(C(=O)OC)C(=O)OC

Description

Dimethyl 2-(4-bromo-2-nitrophenyl)-2-methylmalonate is a useful research compound. Its molecular formula is C12H12BrNO6 and its molecular weight is 346.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Following similar methods to those described in Preparation 324 using 2-(4-bromo-2-nitro-phenyl)-malonic acid dimethyl ester (10 g, 30 mmol), MeI (2 mL, 33 mmol) and K2CO3 (4.6 g, 33 mmol) gave the title compound (9.4 g) as a yellow solid. MS: [M+H]+=346.